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Compound of Interest

Compound Name: 4-Hydroxypentanal

Cat. No.: B3052742 Get Quote

For scientists and professionals engaged in drug development and chemical synthesis, the

quality and characterization of starting materials are paramount. This guide provides a

comparative analysis of 4-Hydroxypentanal, a versatile bifunctional molecule, from various

potential suppliers. Due to the proprietary nature of pricing and the batch-specific details of

certificates of analysis, this guide focuses on publicly available data and representative

experimental protocols to assist in sourcing and application.

Product Data Comparison
Sourcing 4-Hydroxypentanal requires careful consideration of purity, available quantities, and

supporting documentation. While direct price comparisons are dynamic and require direct

inquiry, the following table summarizes typical product specifications based on data from

suppliers like Benchchem and LookChem. Researchers are strongly encouraged to request lot-

specific Certificates of Analysis (CoA) for detailed impurity profiles.
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Parameter Benchchem
LookChem (raw
suppliers)

Notes

CAS Number 44601-24-3[1] 44601-24-3[2]
Consistent across

suppliers.

Molecular Formula C5H10O2[1] C5H10O2[2]
Standard chemical

formula.

Molecular Weight 102.13 g/mol [1] 102.133 g/mol [2]
Minor variation in

reported values.

Stated Purity Inquiry required ≥ 99%[2]

Purity should be

confirmed with a lot-

specific CoA.

Available Quantities Inquiry required Inquiry required

Typically available in

gram to kilogram

quantities.

Price
Competitive price

upon inquiry[1]
Price upon inquiry[2]

Varies based on

quantity and purity.

Physicochemical Properties
Understanding the physical properties of 4-Hydroxypentanal is crucial for its handling,

storage, and use in reactions.

Property Value Source

Boiling Point 193.6 °C at 760 mmHg [2]

Density 0.961 g/cm³ [2]

Flash Point 75 °C [2]

Refractive Index 1.42 [2]

Key Chemical Insights and Reactivity
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4-Hydroxypentanal is a γ-hydroxy aldehyde, a structural motif that governs its reactivity. A key

characteristic is its existence in equilibrium between the linear aldehyde and a more stable,

cyclic hemiacetal form.[1] This intramolecular cyclization is a significant consideration in

reaction planning.

The molecule's bifunctionality, possessing both a hydroxyl and an aldehyde group, makes it a

valuable building block in organic synthesis.[1] The aldehyde group can undergo oxidation,

reduction, and condensation reactions, while the hydroxyl group is available for esterification,

etherification, and substitution.[1]

Experimental Protocols
Detailed experimental data from suppliers is often limited. Therefore, this section provides a

representative, well-established protocol for a common reaction involving aldehydes like 4-
Hydroxypentanal – the Wittig reaction – and a discussion on the analysis of its cyclic

hemiacetal form.

Representative Experimental Workflow: Wittig Reaction
The Wittig reaction is a powerful method for converting aldehydes and ketones into alkenes.

The following diagram illustrates a typical workflow for the olefination of 4-Hydroxypentanal.
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Preparation of Wittig Reagent

Wittig Reaction
Work-up and Purification

Methyltriphenylphosphonium
bromide

Ylide Formation
(Methylenetriphenyl-

phosphorane)

Deprotonation

Strong Base (e.g., n-BuLi)
in anhydrous THF

Reaction
(Formation of Betaine
and Oxaphosphetane)

4-Hydroxypentanal
in anhydrous THF

Quenching
(e.g., with sat. aq.

NH4Cl)

Extraction
(e.g., with Ethyl Acetate) Drying and Concentration Purification

(e.g., Column Chromatography)
5-Hexen-2-ol

(Final Product)

4-Hydroxypentanal (Linear Form)

Equilibrium in Solution

Cyclic Hemiacetal

NMR Spectroscopy

Characterization of Aldehyde
and Hemiacetal Protons
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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